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Compound Name:
5-Bromo-1H-benzoimidazole-2-

carboxylic acid

Cat. No.: B1291925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Bromo-1H-benzoimidazole-2-carboxylic acid is a versatile heterocyclic compound that

serves as a crucial building block in the synthesis of a wide array of bioactive molecules.[1][2]

Its unique structural features, including the benzimidazole core, a bromine substituent, and a

carboxylic acid group, impart valuable chemical reactivity and a predisposition for biological

activity.[1][3] This document provides a comprehensive overview of the chemical and physical

properties of 5-Bromo-1H-benzoimidazole-2-carboxylic acid, details on its synthesis, and a

summary of its applications in pharmaceutical and agrochemical research.

Chemical and Physical Properties
The fundamental chemical and physical properties of 5-Bromo-1H-benzoimidazole-2-
carboxylic acid are summarized below. These properties are essential for its handling,

characterization, and application in synthetic chemistry.
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Property Value Source(s)

Molecular Formula C₈H₅BrN₂O₂ [1][4][5][6]

Molecular Weight 241.04 g/mol [1][4][5][6][7]

CAS Number 40197-20-4 [1][4][5][6][8]

Appearance Yellow solid [1]

Melting Point 206 °C [7]

Boiling Point 495 °C [7]

Density 1.946 g/cm³ [7]

Flash Point 253 °C [7]

Purity ≥ 95% (HPLC) to 97% [1][8][9]

Storage Conditions
Sealed in dry, store in freezer,

under -20°C or at 0-8°C
[1][4][8][9][10]

Spectroscopic and Analytical Data
Detailed spectroscopic data such as NMR, HPLC, and LC-MS are available from various

commercial suppliers.[10] The predicted collision cross-section (CCS) values, which are

important for ion mobility-mass spectrometry, have been calculated for different adducts.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemimpex.com/products/18101
https://www.usbio.net/biochemicals/435190/5-Bromo-1H-benzoimidazole-2-carboxylic%20acid/data-sheet
https://www.scbt.com/p/5-bromo-1h-benzoimidazole-2-carboxylic-acid-40197-20-4
https://www.usbio.net/biochemicals/435190/5Bromo1Hbenzoimidazole2carboxylic-acid
https://www.chemimpex.com/products/18101
https://www.usbio.net/biochemicals/435190/5-Bromo-1H-benzoimidazole-2-carboxylic%20acid/data-sheet
https://www.scbt.com/p/5-bromo-1h-benzoimidazole-2-carboxylic-acid-40197-20-4
https://www.usbio.net/biochemicals/435190/5Bromo1Hbenzoimidazole2carboxylic-acid
https://www.chemwhat.com/5-bromo-1h-benzoimidazole-2-carboxylic-acid-cas-40197-20-4/
https://www.chemimpex.com/products/18101
https://www.usbio.net/biochemicals/435190/5-Bromo-1H-benzoimidazole-2-carboxylic%20acid/data-sheet
https://www.scbt.com/p/5-bromo-1h-benzoimidazole-2-carboxylic-acid-40197-20-4
https://www.usbio.net/biochemicals/435190/5Bromo1Hbenzoimidazole2carboxylic-acid
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6fa2f1?context=bbe
https://www.chemimpex.com/products/18101
https://www.chemwhat.com/5-bromo-1h-benzoimidazole-2-carboxylic-acid-cas-40197-20-4/
https://www.chemwhat.com/5-bromo-1h-benzoimidazole-2-carboxylic-acid-cas-40197-20-4/
https://www.chemwhat.com/5-bromo-1h-benzoimidazole-2-carboxylic-acid-cas-40197-20-4/
https://www.chemwhat.com/5-bromo-1h-benzoimidazole-2-carboxylic-acid-cas-40197-20-4/
https://www.chemimpex.com/products/18101
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6fa2f1?context=bbe
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6fa2f1
https://www.chemimpex.com/products/18101
https://www.usbio.net/biochemicals/435190/5-Bromo-1H-benzoimidazole-2-carboxylic%20acid/data-sheet
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6fa2f1?context=bbe
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6fa2f1
https://www.bldpharm.com/products/40197-20-4.html
https://www.bldpharm.com/products/40197-20-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adduct m/z Predicted CCS (Å²)

[M+H]⁺ 240.96073 140.5

[M+Na]⁺ 262.94267 154.3

[M-H]⁻ 238.94617 143.7

[M+NH₄]⁺ 257.98727 160.9

[M+K]⁺ 278.91661 142.4

[M+H-H₂O]⁺ 222.95071 140.6

[M+HCOO]⁻ 284.95165 159.2

[M+CH₃COO]⁻ 298.96730 182.6

[M+Na-2H]⁻ 260.92812 148.2

[M]⁺ 239.95290 159.3

[M]⁻ 239.95400 159.3

(Data from PubChemLite)[11]

Reactivity and Key Chemical Reactions
The chemical reactivity of 5-Bromo-1H-benzoimidazole-2-carboxylic acid is primarily

dictated by its three functional components: the benzimidazole ring, the carboxylic acid group,

and the bromine atom.[3]

Esterification: The carboxylic acid moiety can readily react with alcohols in the presence of

an acid catalyst to form the corresponding esters.[3]

Amidation: Reaction with amines leads to the formation of amides, a common linkage in

many pharmaceutical compounds.[3]

Nucleophilic Aromatic Substitution: The bromine atom on the benzene ring can be displaced

by various nucleophiles, allowing for the introduction of diverse functional groups and the

synthesis of a wide range of derivatives.[3]
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The interplay of these reactive sites makes it a valuable intermediate for constructing more

complex molecules.[3]

Caption: Reactivity of 5-Bromo-1H-benzoimidazole-2-carboxylic acid.

Experimental Protocols: Synthesis
The synthesis of benzimidazole carboxylic acids typically involves the condensation of an o-

phenylenediamine with a carboxylic acid or its derivative under dehydrating conditions.[12] A

general, plausible method for the synthesis of 5-Bromo-1H-benzoimidazole-2-carboxylic
acid is outlined below.

Reaction: Condensation of 4-bromo-1,2-phenylenediamine with oxalic acid.

Reagents and Solvents:

4-bromo-1,2-phenylenediamine

Oxalic acid

Hydrochloric acid (or another acidic catalyst like p-toluenesulfonic acid)[12]

Water

Ethanol (for recrystallization)

Procedure:

A mixture of 4-bromo-1,2-phenylenediamine and oxalic acid is prepared in an aqueous

solution of hydrochloric acid.

The reaction mixture is heated under reflux for several hours. The progress of the reaction

can be monitored using Thin Layer Chromatography (TLC).

Upon completion, the mixture is cooled to room temperature, which may induce precipitation

of the product.
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The crude product is collected by filtration and washed with cold water to remove any

remaining acid and unreacted starting materials.

Further purification is achieved by recrystallization from a suitable solvent, such as aqueous

ethanol, to yield the purified 5-Bromo-1H-benzoimidazole-2-carboxylic acid.
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Caption: General workflow for the synthesis of the title compound.
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Biological Activity and Applications
Benzimidazole derivatives are a well-established class of pharmacophores known for a wide

range of therapeutic properties, including use in anticancer, antimicrobial, and anthelmintic

drugs.[13][14] 5-Bromo-1H-benzoimidazole-2-carboxylic acid serves as a key intermediate

in the development of new therapeutic and agrochemical agents.[1]

Pharmaceutical Development: It is a precursor for synthesizing potential therapeutic agents

for treating cancer and infectious diseases.[1] The bromine substitution enhances reactivity,

facilitating the creation of diverse molecular libraries for drug discovery.[1][2]

Biochemical Research: This compound is utilized in studies of enzyme inhibition, which helps

in understanding the mechanisms of action within specific biological pathways.[1]

Benzimidazole-containing compounds have been identified as inhibitors of crucial bacterial

enzymes, highlighting their potential as antibacterial agents.[13]

Agrochemicals: It is used as an intermediate in the production of fungicides and herbicides.

[1] Its ability to inhibit biological pathways is being explored for the development of effective

crop protection agents.[1]
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Caption: Applications of 5-Bromo-1H-benzoimidazole-2-carboxylic acid.
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Safety Information
It is essential to handle 5-Bromo-1H-benzoimidazole-2-carboxylic acid with appropriate

safety precautions in a laboratory setting.

GHS Pictogram: GHS07 (Exclamation Mark)[8][10]

Signal Word: Warning[8][10]

Hazard Statement: H302 (Harmful if swallowed)[8][10]

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye

protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing)[8][10]

Always consult the material safety data sheet (MSDS) before use.

Conclusion
5-Bromo-1H-benzoimidazole-2-carboxylic acid is a compound of significant interest in

medicinal and materials chemistry. Its well-defined physical and chemical properties, coupled

with its versatile reactivity, make it an invaluable starting material for the synthesis of novel

compounds with potential therapeutic and industrial applications. Further research into its

derivatives will likely continue to yield molecules with potent biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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